3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid

• IUPAC Name: 3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid
• InChI: InChI=1S/C15H12INO3/c1-9-2-3-11(15(19)20)8-13(9)17-14(18)10-4-6-12(16)7-5-10/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: RGEAJSXUHHMNNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C15H12INO3
• Molecular Weight: 381.16 g/mol

Description

3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid, also known as IBMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. IBMA belongs to the class of benzamides and has been found to exhibit interesting biological properties, making it an attractive target for further research.

Mechanism of Action

The exact mechanism of action of 3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been found to exhibit interesting biochemical and physiological effects, including antitumor and anti-inflammatory activities. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to inhibit the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo.

Advantages and Limitations for Lab Experiments

3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid has several advantages as a research tool, including its relatively easy synthesis and availability, as well as its interesting biological properties. However, this compound also has some limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid, including:
1. Further studies on the mechanism of action of this compound, including its interactions with other enzymes and signaling pathways.
2. Development of new derivatives of this compound with improved pharmacological properties, such as increased solubility and decreased toxicity.
3. Investigation of the potential use of this compound as a building block for the synthesis of novel materials with interesting properties.
4. Evaluation of the potential use of this compound as a derivatizing agent for the analysis of other biomolecules, such as carbohydrates and lipids.
5. In vivo studies to evaluate the efficacy and safety of this compound as a potential therapeutic agent for cancer and inflammatory diseases.
Conclusion
In conclusion, this compound is a chemical compound with interesting biological properties and potential applications in various scientific fields. Further research is needed to fully understand the mechanism of action of this compound and to develop new derivatives with improved pharmacological properties.

Scientific Research Applications

3-[(4-iodobenzoyl)amino]-4-methylbenzoic acid has been studied for its potential use in various scientific fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been found to exhibit antitumor and anti-inflammatory activities, making it a promising candidate for the development of new drugs. In materials science, this compound has been used as a building block for the synthesis of novel materials with interesting properties. In analytical chemistry, this compound has been used as a derivatizing agent for the analysis of amino acids and peptides.